Cas no 1261825-57-3 (3-(Difluoromethoxy)-2-hydroxytoluene)

• Product Name: 3-(Difluoromethoxy)-2-hydroxytoluene
• CAS No: 1261825-57-3
• MF: C₈H₈F₂O₂
• MW: 174.144729614258
• CID: 4989028
• Update Time: 2025-06-12

3-(Difluoromethoxy)-2-hydroxytoluene Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethoxy)-2-hydroxytoluene

• Inchi： 1S/C8H8F2O2/c1-5-3-2-4-6(7(5)11)12-8(9)10/h2-4,8,11H,1H3
• InChI Key： RGOZLEXOWYVHDX-UHFFFAOYSA-N
• SMILES： FC(OC1=CC=CC(C)=C1O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 141
• XLogP3: 2.9
• Topological Polar Surface Area: 29.5

Additional information on 3-(Difluoromethoxy)-2-hydroxytoluene

Introduction to 3-(Difluoromethoxy)-2-hydroxytoluene (CAS No. 1261825-57-3)

3-(Difluoromethoxy)-2-hydroxytoluene, identified by the Chemical Abstracts Service Number (CAS No.) 1261825-57-3, is a fluorinated aromatic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, featuring a hydroxyl group and a difluoromethoxy substituent on a toluene backbone, exhibits unique structural and electronic properties that make it a promising candidate for various applications, particularly in the development of novel therapeutic agents.

The structural motif of 3-(Difluoromethoxy)-2-hydroxytoluene combines the aromatic stability of toluene with the electron-withdrawing effects of the difluoromethoxy group and the hydrogen bonding capability of the hydroxyl group. This combination not only enhances its solubility in both polar and nonpolar solvents but also influences its reactivity and interaction with biological targets. The presence of fluorine atoms, in particular, has been widely recognized for its ability to modulate metabolic pathways, improve pharmacokinetic profiles, and enhance binding affinity in drug molecules.

In recent years, there has been a surge in research focused on fluorinated aromatic compounds due to their potential in pharmaceutical applications. The difluoromethoxy group, in particular, has been extensively studied for its role in enhancing drug bioavailability and stability. Studies have shown that the introduction of fluorine atoms can lead to increased lipophilicity, reduced metabolic clearance, and improved resistance to enzymatic degradation. These properties are particularly valuable in the design of small-molecule drugs where optimizing pharmacokinetic parameters is crucial for therapeutic efficacy.

3-(Difluoromethoxy)-2-hydroxytoluene has been explored as a key intermediate in the synthesis of various bioactive molecules. Its versatile structure allows for further functionalization, enabling chemists to tailor its properties for specific applications. For instance, researchers have utilized this compound in the development of novel antiviral and anticancer agents. The hydroxyl group provides a site for further derivatization, while the aromatic ring can be modified to enhance interactions with biological targets such as enzymes and receptors.

One of the most intriguing aspects of 3-(Difluoromethoxy)-2-hydroxytoluene is its potential in modulating inflammatory pathways. Recent studies have demonstrated that fluorinated aromatic compounds can exhibit anti-inflammatory properties by interfering with key signaling cascades involved in inflammation. The difluoromethoxy group has been shown to inhibit the activity of enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are critical in the production of pro-inflammatory mediators. This makes 3-(Difluoromethoxy)-2-hydroxytoluene a promising candidate for developing new anti-inflammatory drugs with fewer side effects compared to traditional nonsteroidal anti-inflammatory drugs (NSAIDs).

The compound's ability to cross the blood-brain barrier has also been an area of interest. Fluorinated aromatic compounds are known for their enhanced ability to penetrate biological membranes, which is essential for drugs targeting central nervous system (CNS) disorders. Preliminary studies suggest that 3-(Difluoromethoxy)-2-hydroxytoluene can effectively traverse this barrier, making it a potential candidate for treating neurological conditions such as Alzheimer's disease and Parkinson's disease. Further research is needed to fully elucidate its mechanisms of action and therapeutic potential in CNS disorders.

Another exciting application of 3-(Difluoromethoxy)-2-hydroxytoluene is in the field of agrochemicals. The unique structural features of this compound make it an excellent candidate for developing new pesticides and herbicides. The presence of both hydroxyl and difluoromethoxy groups allows for interactions with biological targets in plants that can inhibit weed growth or pest infestations without harming crops. This aligns with the growing demand for environmentally friendly agrochemicals that are effective yet sustainable.

In conclusion, 3-(Difluoromethoxy)-2-hydroxytoluene (CAS No. 1261825-57-3) is a multifaceted compound with significant potential in pharmaceuticals, agrochemicals, and other industrial applications. Its unique structural features, combined with recent advancements in synthetic chemistry and drug design, make it a valuable building block for developing novel bioactive molecules. As research continues to uncover new applications and mechanisms of action, this compound is poised to play a crucial role in addressing some of the most pressing challenges in medicine and agriculture.